Cas no 702-69-2 (7-Methyl-1,4-dioxaspiro[4.5]decan-8-one)

• Product Name: 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one
• CAS No: 702-69-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD13189957
• CID: 829372
• PubChem ID: 270628
• Update Time: 2025-05-21

7-Methyl-1,4-dioxaspiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 7-METHYL-1,4-DIOXA-SPIRO[4.5]DECAN-8-ONE
• 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one
• (±)-4,4-Ethylenedioxy-2-methylcyclohexanone
• 4,4-(Ethylenedioxy)-2-methylcyclohexanone
• 5,5-Ethylenedioxy-1-methylcyclohexan-2-one
• NSC 113128
• 1,4-Dioxaspiro[4.5]decan-8-one, 7-methyl-
• NSC113128
• AFCOTJOAYFEMMV-UHFFFAOYSA-N
• 0888AC
• AB69465
• FCH1153273
• AM806642
• SY033471
• AX8231673
• 4,4-ethylenedioxy-2-methyl-1-cyclohexanone
• ST24024546
• 9-methyl-1,4-dioxaspiro[4.5]decan-8-one
• 7-methyl-1,4-dioxaspiro[4,5
• 7-Methyl-1 pound not4-dioxaspiro[4.5]decan-8-one
• AKOS015999869
• SCHEMBL1187321
• DS-17949
• 7-methyl-1,4-dioxa-spiro[4.5]-decan-8-one
• A866638
• EN300-1723430
• 7-methyl-1,4-dioxaspiro[4,5]decan-8-one
• MFCD13189957
• CS-B1179
• Y10502
• NSC-113128
• 702-69-2
• DTXSID70297021
• DB-333780

• MDL： MFCD13189957
• Inchi： 1S/C9H14O3/c1-7-6-9(3-2-8(7)10)11-4-5-12-9/h7H,2-6H2,1H3
• InChI Key： AFCOTJOAYFEMMV-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(C)C2)=O

Computed Properties

• Exact Mass: 170.09400
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.4

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 98-100 ºC (4 Torr)
• Flash Point: 109.4±13.8 ºC,
• Solubility: Dissolution (60 g/l) (25 º C),
• PSA: 35.53000
• LogP: 1.11860

7-Methyl-1,4-dioxaspiro[4.5]decan-8-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one

Research Brief on 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one (CAS: 702-69-2): Recent Advances and Applications

7-Methyl-1,4-dioxaspiro[4.5]decan-8-one (CAS: 702-69-2) is a spirocyclic ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of complex bioactive molecules, particularly in the development of novel drug candidates targeting neurological and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving high enantioselectivity and yield. This breakthrough not only enhances the accessibility of the compound for research purposes but also opens new avenues for its application in enantioselective drug synthesis. Furthermore, the study emphasized the compound's stability under various reaction conditions, making it a robust candidate for industrial-scale production.

In the realm of biological applications, 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one has shown promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that derivatives of this compound exhibit potent anxiolytic effects in rodent models, with minimal sedative side effects. These findings suggest its potential as a lead compound for developing next-generation anxiolytic drugs. Additionally, the compound's spirocyclic structure has been leveraged to design novel inhibitors of enzymes involved in lipid metabolism, offering therapeutic possibilities for metabolic syndromes.

Beyond its pharmacological potential, 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one has also found applications in material science. A recent report in Advanced Materials (2024) highlighted its use as a building block for constructing porous organic frameworks (POFs) with high surface area and tunable porosity. These POFs exhibit exceptional gas storage capacities, making them suitable for applications in carbon capture and hydrogen storage. The versatility of this compound underscores its importance across multiple scientific disciplines.

In conclusion, 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one (CAS: 702-69-2) continues to be a compound of significant interest due to its multifaceted applications in drug discovery, synthetic chemistry, and material science. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing critical challenges in healthcare and sustainability. Future studies should focus on optimizing its synthetic routes, exploring additional biological targets, and scaling up its production for commercial applications.